BDPA complex with benzene(1:1), free radical
Overview
Description
BDPA complex with benzene (1:1) is a stable organic radical commonly employed in dynamic nuclear polarization NMR studies . It is used to study the antiradical activities of some flavonols, flavones, flavanones, and flavan-3-ols .
Physical And Chemical Properties Analysis
The BDPA complex with benzene(1:1), free radical is a solid with a molecular weight of 495.63. It has a melting point of 210 °C (dec.) (lit.) .Scientific Research Applications
Dynamic Nuclear Polarization (DNP) NMR Studies
The BDPA complex with benzene(1:1), free radical is a stable organic radical commonly employed in dynamic nuclear polarization (DNP) NMR studies . DNP is a technique used to enhance the signal in nuclear magnetic resonance (NMR), which can provide more detailed information about the structure and dynamics of molecules.
Antiradical Activity Studies
This compound is used to study the antiradical activities of some flavonols, flavones, flavanones, and flavan-3-ols . These studies are important in understanding the antioxidant properties of these compounds, which have implications in health and disease prevention.
Proteomics Research
The BDPA complex with benzene(1:1), free radical is also used in proteomics research . Proteomics is the large-scale study of proteins, and radicals like the BDPA complex can be used to probe the structure and function of proteins.
Mechanism of Action
Target of Action
The BDPA complex with benzene(1:1), free radical is a stable organic radical . It is commonly employed in dynamic nuclear polarization NMR studies
Mode of Action
The BDPA complex with benzene(1:1), free radical interacts with its targets through its radical nature. It is used to study the antiradical activities of some flavonols, flavones, flavanones, and flavan-3-ols
Biochemical Pathways
The BDPA complex with benzene(1:1), free radical is involved in the study of antiradical activities of certain compounds . .
Result of Action
The BDPA complex with benzene(1:1), free radical is used to study the antiradical activities of some flavonols, flavones, flavanones, and flavan-3-ols
properties
InChI |
InChI=1S/C33H21.C6H6/c1-2-12-22(13-3-1)31(32-27-18-8-4-14-23(27)24-15-5-9-19-28(24)32)33-29-20-10-6-16-25(29)26-17-7-11-21-30(26)33;1-2-4-6-5-3-1/h1-21H;1-6H |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLJWIVHYUCBSRC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=CC=C1.C1=CC=C(C=C1)C(=C2C3=CC=CC=C3C4=CC=CC=C42)[C]5C6=CC=CC=C6C7=CC=CC=C75 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C39H27 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20583401 |
Source
|
| Record name | 9,9'-(Phenylmethylylidene)bis-9H-fluorene - benzene (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20583401 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
495.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 16211311 | |
CAS RN |
35585-94-5 |
Source
|
| Record name | 9,9'-(Phenylmethylylidene)bis-9H-fluorene - benzene (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20583401 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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